1-(6-Butyl-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid
Overview
Description
1-(6-Butyl-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid is a useful research compound. Its molecular formula is C15H18N2O2S and its molecular weight is 290.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Research on N-substituted-3-chloro-2-azetidinones, closely related to the chemical structure , has shown these compounds exhibit good to moderate antibacterial activity against a range of microorganisms including Staphylococcus aureus, Bacillus subtilis, Psuedomonas aeruginosa, and Escherichia coli. However, these compounds did not show activity against tested fungal species (Chavan & Pai, 2007).
Proline Analogue and Plant Studies
Azetidine-2-carboxylic acid, a proline analogue, has been utilized in the study of proline metabolism and protein conformation. Its uptake and incorporation were examined in Arabidopsis thaliana and Escherichia coli, providing a tool for understanding biological processes (Verbruggen, van Montagu, & Messens, 1992).
Antimicrobial Activity
Newly synthesized aza-beta lactam and tetrazole derivatives bearing the imidazo[2,1-b]benzothiazole moiety have shown to possess antimicrobial properties. This highlights the potential for chemical modifications to enhance antimicrobial efficacy (Al-Sultani & Al-lami, 2021).
Azetidine-2-carboxylic Acid in Agriculture
The presence of azetidine-2-carboxylic acid in the food chain, particularly in sugar beet byproducts fed to farm animals, raises concerns about its entry into the human food supply and its potential toxicological impacts. This underscores the importance of monitoring non-protein amino acids in agricultural products (Rubenstein et al., 2009).
Properties
IUPAC Name |
1-(6-butyl-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O2S/c1-2-3-4-10-5-6-12-13(7-10)20-15(16-12)17-8-11(9-17)14(18)19/h5-7,11H,2-4,8-9H2,1H3,(H,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXSMMWCYTPKRNV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC2=C(C=C1)N=C(S2)N3CC(C3)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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